Cas no 1227516-12-2 (6-Chloro-4-methoxyindole-3-carboxaldehyde)

• Product Name: 6-Chloro-4-methoxyindole-3-carboxaldehyde
• CAS No: 1227516-12-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4821551
• Update Time: 2025-10-30

6-Chloro-4-methoxyindole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methoxyindole-3-carboxaldehyde

• Inchi： 1S/C10H8ClNO2/c1-14-9-3-7(11)2-8-10(9)6(5-13)4-12-8/h2-5,12H,1H3
• InChI Key： BZSYYLNLIXQIEH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(C=O)=CNC=2C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1

Additional information on 6-Chloro-4-methoxyindole-3-carboxaldehyde

Introduction to 6-Chloro-4-methoxyindole-3-carboxaldehyde (CAS No: 1227516-12-2)

6-Chloro-4-methoxyindole-3-carboxaldehyde, identified by its Chemical Abstracts Service (CAS) number 1227516-12-2, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to the indole family, a class of heterocyclic aromatic molecules known for their diverse biological activities and industrial applications. The presence of both chloro and methoxy substituents on the indole ring, along with the aldehyde functional group at the 3-position, makes it a versatile building block for the synthesis of more complex molecules.

The indole core is a privileged scaffold in medicinal chemistry, frequently encountered in natural products and pharmacologically active agents. Its structural motif is integral to numerous drugs used in treating various diseases, including cancer, infectious diseases, and neurological disorders. The aldehyde group in 6-Chloro-4-methoxyindole-3-carboxaldehyde serves as a reactive site for further functionalization, enabling the construction of more intricate structures through condensation reactions, nucleophilic additions, or oxidation processes.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. Specifically, modifications at the 3-position of the indole ring have been explored for their impact on biological activity. The introduction of an aldehyde group at this position not only enhances reactivity but also allows for further derivatization into amine or carboxylic acid functionalities, broadening its utility in drug design.

One of the most compelling applications of 6-Chloro-4-methoxyindole-3-carboxaldehyde lies in its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The chloro and methoxy groups provide handles for selective modifications, enabling chemists to fine-tune properties such as solubility, binding affinity, and metabolic stability.

Recent advancements in synthetic methodologies have further highlighted the importance of 6-Chloro-4-methoxyindole-3-carboxaldehyde. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at various positions of the indole ring. These techniques have enabled the rapid assembly of complex indole derivatives with tailored biological activities, accelerating the discovery process for new drugs.

The pharmaceutical industry has also recognized the value of 6-Chloro-4-methoxyindole-3-carboxaldehyde in fragment-based drug design. By utilizing this compound as a starting point, medicinal chemists can generate libraries of analogs for high-throughput screening. This approach has proven effective in identifying lead compounds with promising pharmacological profiles, demonstrating its importance in modern drug discovery.

Beyond pharmaceutical applications, 6-Chloro-4-methoxyindole-3-carboxaldehyde finds utility in materials science and agrochemical research. Its structural features make it a valuable precursor for synthesizing dyes, pigments, and specialty chemicals. Additionally, derivatives of this compound have shown potential as intermediates in crop protection agents, contributing to sustainable agricultural practices.

The synthesis of 6-Chloro-4-methoxyindole-3-carboxaldehyde typically involves multi-step organic transformations starting from commercially available indole derivatives. Key steps often include chlorination at the 5-position followed by methylation at the 4-position, with final functionalization at the 3-position via oxidation or formylation strategies. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, reducing waste and improving yields.

In conclusion,6-Chloro-4-methoxyindole-3-carboxaldehyde (CAS No: 1227516-12-2) is a versatile and highly valuable intermediate with broad applications across multiple industries. Its role in pharmaceutical development continues to be explored through innovative synthetic approaches and interdisciplinary collaborations between chemists and biologists. As research progresses,6-Chloro-4-methoxyindole-3-carboxaldehyde is poised to remain a cornerstone compound in the quest for novel therapeutic agents and functional materials.